Cas no 2172212-57-4 (2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172212-57-4
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5877445
• PubChem ID: 165602138
• Update Time: 2025-11-01

2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172212-57-4
• EN300-1599080
• 2-[1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C11H18N4O2/c1-8(9(2)16)15-11(5-7-17-3)10(4-6-12)13-14-15/h8-9,16H,4-5,7H2,1-3H3
• InChI Key： WJMRCZDFHSWDGH-UHFFFAOYSA-N
• SMILES： OC(C)C(C)N1C(=C(CC#N)N=N1)CCOC

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172212-57-4)

The compound 2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172212-57-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the efficient synthetic routes for 2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, leveraging click chemistry and other modern synthetic methodologies. The compound's triazole core, coupled with the hydroxybutyl and methoxyethyl substituents, provides a versatile scaffold for further derivatization, making it a promising candidate for the development of novel bioactive molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against certain enzymes implicated in inflammatory pathways. Specifically, it has shown potential as a modulator of cyclooxygenase-2 (COX-2), suggesting its applicability in the treatment of inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic properties.

Additionally, computational modeling and molecular docking studies have provided insights into the binding interactions of 2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile with various biological targets. These studies indicate that the compound's unique structural attributes enable it to fit into the active sites of target proteins, thereby modulating their function. Such findings underscore the compound's potential as a lead structure for the design of new therapeutic agents.

Despite these promising results, several challenges remain. The compound's solubility and stability under physiological conditions need further optimization to enhance its bioavailability. Moreover, comprehensive toxicity studies are essential to ensure its safety profile before advancing to clinical trials. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in addressing these challenges and unlocking the full therapeutic potential of this compound.

In conclusion, 2-1-(3-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a promising avenue for drug discovery, with its unique chemical structure and preliminary biological activity warranting further investigation. Continued research into its synthetic optimization, biological evaluation, and mechanistic studies will be pivotal in translating these findings into clinically relevant therapies.